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Introduction

[11C]GSK931145 is a positron emission tomography (PET) radioligand developed for the in
vivo imaging and quantification of the Glycine Transporter Type 1 (GlyT-1) in the brain.[1][2][3]
GlyT-1 is a crucial protein in the central nervous system responsible for regulating the
concentration of glycine in the synaptic cleft. By controlling glycine levels, GlyT-1 modulates the
activity of N-methyl-D-aspartate (NMDA) receptors, which are fundamental for learning,
memory, and synaptic plasticity. Given that dysfunction of NMDA receptors is implicated in
neuropsychiatric disorders like schizophrenia, GlyT-1 has become a significant target for drug
development.[1]

PET imaging with [11C]GSK931145 allows for the non-invasive assessment of GlyT-1
distribution and density, providing a valuable tool for understanding its role in disease and for
evaluating the efficacy and target engagement of novel GlyT-1 inhibitor drugs.[1] Kinetic
modeling of dynamic [11C]GSK931145 PET data is essential for the accurate quantification of
tracer binding and delivery. However, studies have shown that this tracer presents unique
challenges, including the absence of a true reference region in the brain, necessitating the use
of kinetic models that require an arterial plasma input function.[1]
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Signaling Pathway and Mechanism of Action

The primary role of GlyT-1 is to maintain low glycine concentrations at the synapse. Glycine is
an obligatory co-agonist for the NMDA receptor; therefore, by regulating glycine availability,
GlyT-1 indirectly controls glutamatergic neurotransmission. Inhibiting GlyT-1 increases synaptic
glycine levels, enhancing NMDA receptor function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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